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Compound of Interest

Compound Name:
4-Piperidinecarboxylicacidt-

butylester

Cat. No.: B8005865 Get Quote

In the landscape of modern medicinal chemistry and pharmaceutical development, the

strategic use of molecular building blocks is paramount to the efficient synthesis of complex

therapeutic agents. Among these, tert-butyl 4-piperidinecarboxylate stands out as a critical and

versatile intermediate. This compound is a derivative of piperidine, a saturated heterocycle that

is a privileged scaffold found in a multitude of FDA-approved drugs and biologically active

molecules.[1] The structure features a piperidine ring with a tert-butyl ester at the 4-position.

This ester group serves as a robust protecting group for the carboxylic acid functionality,

allowing the secondary amine of the piperidine ring to be selectively functionalized. This

inherent chemical orthogonality makes it an invaluable tool for researchers constructing

complex molecular architectures designed to interact with specific biological targets.

Understanding its fundamental physicochemical properties, beginning with its molecular

weight, is the first step in its effective application.

Core Physicochemical Properties
The precise molecular weight and associated properties of a compound are non-negotiable

starting points for any synthetic or analytical endeavor. They form the basis for stoichiometric

calculations, reaction monitoring, and structural elucidation. The key identifiers and properties

for tert-butyl 4-piperidinecarboxylate are summarized below.
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Property Value Source

IUPAC Name
tert-butyl piperidine-4-

carboxylate
[2]

CAS Number 138007-24-6 [2][3][4]

Molecular Formula C₁₀H₁₉NO₂ [2][3][4]

Average Molecular Weight 185.26 g/mol [2][4]

Exact Mass 185.141578849 Da [2]

Appearance
Colorless to yellow liquid,

semi-solid, or solid
[3]

Storage Conditions
2-8°C, sealed in dry, dark

place
[3][4]

The Significance of Molecular Weight in Drug
Discovery
While a simple numerical value, the molecular weight (MW) of a starting material like tert-butyl

4-piperidinecarboxylate has profound implications throughout the drug development pipeline.

Stoichiometric Integrity: The most immediate application is in ensuring reaction integrity. All

synthetic protocols rely on the accurate calculation of molar equivalents to control reaction

pathways, maximize yield, and minimize impurities. An incorrect MW value leads to flawed

experimental design and irreproducible results.

Guideline for Drug-Likeness: As a fragment, its MW contributes to the final MW of the target

active pharmaceutical ingredient (API). This is critical when considering established drug-

likeness guidelines, such as Lipinski's Rule of Five, which suggest that orally available drugs

often have a molecular weight under 500 Da. Starting with well-characterized, reasonably

sized fragments is a cornerstone of efficient lead optimization.

Influence on Physicochemical Properties: The molecular weight is intrinsically linked to

properties such as solubility, boiling point, and volatility, which dictate the selection of
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appropriate solvents, purification techniques (e.g., chromatography vs. distillation), and

formulation strategies for the final drug product.

Analytical Verification: A Self-Validating System
Trustworthiness in a chemical protocol is achieved when the identity and purity of the materials

can be independently and reliably verified. For tert-butyl 4-piperidinecarboxylate, a combination

of mass spectrometry and nuclear magnetic resonance spectroscopy provides a robust, self-

validating system to confirm both its mass and its specific isomeric structure.

Mass Spectrometry (MS): Confirming the Mass
Mass spectrometry is the definitive technique for determining the molecular weight of a

compound. It functions by ionizing the molecule and measuring its mass-to-charge ratio (m/z).

For a non-volatile, polar molecule like this, Electrospray Ionization (ESI) is the method of

choice.
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Mass Spectrometry Workflow

Sample Preparation
(Dilution in MeOH/H₂O)

Direct Infusion via
Syringe Pump

Electrospray Ionization (ESI)
[M] -> [M+H]⁺

Mass Analyzer
(e.g., TOF, Quadrupole)

Detector

Mass Spectrum
(Plot of Intensity vs. m/z)
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NMR Spectroscopy Workflow

Sample Preparation
(Dissolve in CDCl₃)

Data Acquisition
(Pulse Sequence)

Fourier Transform
(FID -> Spectrum)

Spectrum Analysis
(Chemical Shift, Integration, Multiplicity)

Click to download full resolution via product page

Caption: General workflow for NMR analysis.

Expected ¹H NMR Data (in CDCl₃, 400 MHz)

A proton NMR spectrum provides a unique fingerprint that validates the structure of tert-butyl 4-

piperidinecarboxylate. Based on its structure and published data, the following characteristic

signals are expected: [5][6]

~1.46 ppm (singlet, 9H): This strong signal corresponds to the nine equivalent protons of the

tert-butyl group (-C(CH₃)₃).

~1.55-1.90 ppm (multiplets, 4H): These signals arise from the protons at the C3 and C5

positions of the piperidine ring.

~2.41 ppm (multiplet, 1H): This signal is from the single proton at the C4 position, adjacent to

the ester.
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~2.90-3.10 ppm (multiplets, 4H): These signals correspond to the protons at the C2 and C6

positions, which are adjacent to the nitrogen atom.

Broad singlet (1H): A signal for the N-H proton, which may be broad and its chemical shift

can vary depending on concentration and solvent purity.

The combination of a correct mass from MS and a confirmatory proton fingerprint from NMR

provides an unassailable validation of the material's identity.

Application in Synthesis: A Logical Perspective
The utility of tert-butyl 4-piperidinecarboxylate stems from its design as a bifunctional building

block. The tert-butyl ester protects the carboxylate from participating in reactions (e.g., amide

couplings) while the secondary amine is free to act as a nucleophile. This allows for a logical

and stepwise construction of more elaborate molecules.

tert-Butyl
4-Piperidinecarboxylate

Step 1: N-Functionalization
(e.g., Alkylation, Acylation,

Reductive Amination)

Step 2: Ester Deprotection
(e.g., using TFA or HCl)

Advanced Intermediate
(Free Carboxylic Acid)

Step 3: Carboxylate Functionalization
(e.g., Amide Coupling)

Final Target Molecule
(API)

Click to download full resolution via product page

Caption: Logical synthetic pathway utilizing the compound.

This strategic protection and sequential functionalization is a common theme in multi-step

syntheses, including the development of kinase inhibitors and other complex APIs where the

piperidine moiety serves as a central scaffold to orient other pharmacophoric groups. [7][8][9]

Conclusion
Tert-butyl 4-piperidinecarboxylate is a cornerstone intermediate in pharmaceutical research,

valued for its versatile and predictable reactivity. Its molecular weight of 185.26 g/mol is a

fundamental parameter that underpins its use in synthesis and analysis. The robust verification

of this property, alongside its specific chemical structure, is routinely achieved through the

complementary techniques of mass spectrometry and NMR spectroscopy. This ensures the

reliability and reproducibility of synthetic routes that employ this building block, ultimately

enabling the efficient discovery and development of novel therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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